Cas no 932320-66-6 (2-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide)

• Product Name: 2-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide
• CAS No: 932320-66-6
• MF: C₁₆H₁₇ClN₂O₄S₂
• MW: 400.900180578232
• CID: 5513609
• Update Time: 2025-05-20

2-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-chloro-N-[1,2,3,4-tetrahydro-1-(methylsulfonyl)-7-quinolinyl]-
• 2-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide

• Inchi： 1S/C16H17ClN2O4S2/c1-24(20,21)19-10-4-5-12-8-9-13(11-15(12)19)18-25(22,23)16-7-3-2-6-14(16)17/h2-3,6-9,11,18H,4-5,10H2,1H3
• InChI Key： ZJUJHRLXLUBBQW-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3S(C)(=O)=O)(=O)=O)=CC=CC=C1Cl

Additional information on 2-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide

Introduction to 2-Chloro-N-(1-Methanesulfonyl-1,2,3,4-Tetrahydroquinolin-7-yl)benzene-1-Sulfonamide (CAS No. 932320-66-6)

2-Chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide, with the CAS number 932320-66-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including a chlorobenzene ring and a tetrahydroquinoline moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide is composed of a benzene ring substituted with a chlorine atom and a sulfonamide group. The sulfonamide group is attached to a tetrahydroquinoline ring, which itself is functionalized with a methanesulfonyl group. This intricate structure provides the compound with a combination of hydrophobic and hydrophilic properties, making it suitable for various biological interactions.

Recent research studies have explored the pharmacological properties of 2-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide. One notable area of investigation is its potential as an antiproliferative agent. Studies have shown that this compound exhibits significant inhibitory effects on the growth of various cancer cell lines. The mechanism of action appears to involve the disruption of key signaling pathways involved in cell proliferation and survival.

In addition to its antiproliferative properties, 2-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide has been studied for its anti-inflammatory effects. In vitro and in vivo experiments have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and enzymes. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide has also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. Its metabolism primarily occurs in the liver through cytochrome P450 enzymes, resulting in several metabolites that are subsequently excreted via urine and feces.

Another area of interest is the neuroprotective potential of 2-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and neurotoxicity. This property suggests its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The safety profile of 2-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide has been evaluated in several preclinical studies. These studies have generally shown that the compound is well tolerated at therapeutic doses with minimal adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide (CAS No. 932320-66-6) is a promising compound with diverse biological activities. Its potential applications in cancer therapy, inflammation management, and neuroprotection make it an important subject for ongoing research in medicinal chemistry and pharmaceutical development. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will be uncovered.